4-tert-butylcyclohexyl 5-oxo-5-[(2-phenylethyl)amino]pentanoate

• IUPAC Name: (4-tert-butylcyclohexyl) 5-oxo-5-(2-phenylethylamino)pentanoate
• InChI: InChI=1S/C23H35NO3/c1-23(2,3)19-12-14-20(15-13-19)27-22(26)11-7-10-21(25)24-17-16-18-8-5-4-6-9-18/h4-6,8-9,19-20H,7,10-17H2,1-3H3,(H,24,25)
• InChI Key: LYEJNXXXVAUDRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)OC(=O)CCCC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C23H35NO3
• Molecular Weight: 373.5 g/mol

Description

4-tert-butylcyclohexyl 5-oxo-5-[(2-phenylethyl)amino]pentanoate, also known as Boc-lysine, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of 4-tert-butylcyclohexyl 5-oxo-5-[(2-phenylethyl)amino]pentanoate-containing peptides is not fully understood. However, it is believed that they exert their biological activity by binding to specific receptors or enzymes. This compound-containing peptides have been found to inhibit the activity of enzymes such as caspases and proteases, which are involved in various biological processes such as apoptosis and inflammation.
Biochemical and Physiological Effects:
This compound-containing peptides have been found to exhibit a range of biochemical and physiological effects. They have been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound-containing peptides have also been found to exhibit potent antimicrobial activity against various bacteria, fungi, and viruses. In addition, they have been found to modulate the immune response and reduce inflammation.

Advantages and Limitations for Lab Experiments

4-tert-butylcyclohexyl 5-oxo-5-[(2-phenylethyl)amino]pentanoate is a versatile building block for the synthesis of various peptides and peptidomimetics. It can be easily incorporated into peptides using standard solid-phase peptide synthesis protocols. This compound-containing peptides have been found to exhibit potent biological activity and can be used as lead compounds for drug development. However, the synthesis of this compound-containing peptides can be challenging, and their biological activity may vary depending on the sequence and structure of the peptide.

Future Directions

There are several future directions for the research on 4-tert-butylcyclohexyl 5-oxo-5-[(2-phenylethyl)amino]pentanoate. One potential area of research is the development of this compound-containing peptides as novel antimicrobial agents. Another area of research is the development of this compound-containing peptides as inhibitors of enzymes involved in various biological processes. Furthermore, the development of this compound-containing peptides as anticancer agents is an area of active research. Finally, the development of new synthetic methods for the synthesis of this compound-containing peptides is an ongoing area of research.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. This compound-containing peptides have been found to exhibit potent biological activity and can be used as lead compounds for drug development. Further research is needed to fully understand the mechanism of action of this compound-containing peptides and to develop new synthetic methods for their synthesis.

Scientific Research Applications

4-tert-butylcyclohexyl 5-oxo-5-[(2-phenylethyl)amino]pentanoate has been extensively studied for its potential application in drug development. It has been used as a building block for the synthesis of various peptides and peptidomimetics. This compound-containing peptides have been found to exhibit potent antimicrobial, antitumor, and antiviral activities. This compound has also been used as a precursor for the synthesis of various bioactive compounds, including inhibitors of enzymes such as caspases and proteases.